Cas no 175854-50-9 (1,4,7,10-Tetraazacyclododecane,1,1'-[1,2-phenylenebis(methylene)]bis- (9CI))
175854-50-9 structure
Product Name:1,4,7,10-Tetraazacyclododecane,1,1'-[1,2-phenylenebis(methylene)]bis- (9CI)
CAS No:175854-50-9
MF:C24H54Cl8N8
MW:738.363157749176
CID:112169
PubChem ID:71435556
Update Time:2025-04-18
1,4,7,10-Tetraazacyclododecane,1,1'-[1,2-phenylenebis(methylene)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraazacyclododecane,1,1'-[1,2-phenylenebis(methylene)]bis- (9CI)
- 1,1'-[1,2-PHENYLENEBIS-(METHYLENE)]-BIS-(1,4,7,10-TETRAAZACYCLODODECANE) OCTAHYDROCHLORIDE
- 1,1'-[1,2-Phenylenebis-(methylene)]-bis-(1,4,7,10-tetraazacyclododecane) octahydrochloride (9CI)
- BISCYCLEN ORTHO
- 1,4,7,10-Tetraazacyclododecane, 1,1'-[1,2-phenylenebis(methylene)]bis- (9CI)
- 1,1'-[1,2-Phenylenebis-(methylene)]-bis-(1,4,7,10-tetraazacyclododecane) octahydrochloride (9CI), 95 %
- 1,1'-[1,2-Phenylenebis-(methylene)]-bis-(1,4,7,10-tetraazacyclododecane)octahydrochloride
- 1,1/'-[1,2-PHENYLENEBIS-(METHYLENE)]-BIS-(1,4,7,10-TETRAAZACYCLODODECANE) OCTAHYDROCHLORIDE
- 2301850-39-3
- MFCD07778459
- 175854-50-9
- 1-[[2-(1,4,7,10-tetrazacyclododec-1-ylmethyl)phenyl]methyl]-1,4,7,10-tetrazacyclododecane;octahydrochloride
- 1-[[2-(1,4,7,10-Tetrazacyclododec-1-ylmethyl)phenyl]methyl]-1,4,7,10-tetrazacyclododecane octahydrochloride
- AKOS017343987
-
- Inchi: 1S/C24H46N8.8ClH/c1-2-4-24(22-32-19-15-29-11-7-26-8-12-30-16-20-32)23(3-1)21-31-17-13-27-9-5-25-6-10-28-14-18-31;;;;;;;;/h1-4,25-30H,5-22H2;8*1H
- InChI Key: SELBBTQUNNUNPE-UHFFFAOYSA-N
- SMILES: Cl.Cl.Cl.Cl.Cl.Cl.Cl.Cl.N1(CCNCCNCCNCC1)CC1=CC=CC=C1CN1CCNCCNCCNCC1
Computed Properties
- Exact Mass: 734.19800
- Monoisotopic Mass: 734.197965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 14
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 40
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 9
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.7Ų
Experimental Properties
- PSA: 78.66000
- LogP: 7.12000
1,4,7,10-Tetraazacyclododecane,1,1'-[1,2-phenylenebis(methylene)]bis- (9CI) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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